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Compound of Interest

Compound Name: Gly-Pro-AMC

Cat. No.: B15547784 Get Quote

Essential Safety and Handling Guide for Gly-Pro-
AMC
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling Glycyl-L-prolyl-7-

amido-4-methylcoumarin (Gly-Pro-AMC). It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Hazard Identification and Classification
Gly-Pro-AMC (CAS No. 115035-46-6) is a fluorogenic substrate used to assay dipeptidyl

peptidase IV (DPPIV) activity.[1][2] While comprehensive toxicological properties may not be

fully investigated, the compound is classified with specific hazards that demand careful

handling.[3]

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

Gly-Pro-AMC presents the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[3]

Skin Irritation (Category 2): Causes skin irritation.[3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15547784?utm_src=pdf-interest
https://www.benchchem.com/product/b15547784?utm_src=pdf-body
https://www.benchchem.com/product/b15547784?utm_src=pdf-body
https://www.biomol.com/products/chemicals/dyes-and-labeling-reagents/gly-pro-amc-abd-13450
https://www.aatbio.com/products/gly-pro-amc-cas-115035-46-6
https://file.medchemexpress.com/batch_PDF/HY-137834/Gly-Pro-AMC-hydrobromide-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15547784?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-137834/Gly-Pro-AMC-hydrobromide-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-137834/Gly-Pro-AMC-hydrobromide-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-137834/Gly-Pro-AMC-hydrobromide-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement GHS Classification Pictogram

H302: Harmful if swallowed
Acute toxicity, oral (Category

4)
alt text

H315: Causes skin irritation
Skin corrosion/irritation

(Category 2)
alt text

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation (Category 2A)
alt text

Personal Protective Equipment (PPE)
To mitigate the identified risks, the following PPE is mandatory when handling Gly-Pro-AMC.

All PPE should be inspected prior to use.
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PPE Category Item Specification & Purpose

Eye/Face Protection Safety Goggles

Must be equipped with side-

shields, conforming to EN166

(EU) or OSHA 29 CFR

1910.133 (US) standards to

protect against splashes.[3][4]

Hand Protection Chemical-Resistant Gloves

Impervious gloves (e.g.,

disposable nitrile) must be

worn to prevent skin contact.

[3][5] Change gloves

immediately if contaminated.

Body Protection Laboratory Coat

An impervious, buttoned lab

coat should be worn to protect

skin and personal clothing

from potential contamination.

[3][4]

Respiratory Protection Not typically required

Use only in a well-ventilated

area. A respirator may be

necessary if dust or aerosols

are generated and ventilation

is inadequate.[3][4]

Operational Plan: Safe Handling, Storage, and
Disposal
A systematic approach is crucial for safely managing Gly-Pro-AMC from receipt to disposal.

Facilities must be equipped with an accessible eyewash station and safety shower.[3]
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Preparation & Handling

Waste Management

1. Receiving
- Inspect container integrity.

- Verify label.

2. Storage
- Store at -20°C.

- Protect from light.

Log & Store

3. Weighing & Reconstitution
- Handle in a fume hood or ventilated area.

- Avoid creating dust.
- Wear full PPE.

Retrieve for Use

4. Experimental Use
- Avoid inhalation and contact.
- Do not eat, drink, or smoke.

Use in Assay

5. Decontamination
- Clean spills with absorbent material.
- Decontaminate surfaces with alcohol.

Post-Experiment

6. Disposal
- Dispose of waste in sealed containers.

- Follow local, state, and federal regulations.

Collect Waste

Click to download full resolution via product page

Caption: Workflow for safe handling of Gly-Pro-AMC from receipt to disposal.
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A. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Confirm that the product label matches the order.

Store the container tightly sealed at -20°C in a designated, properly labeled area.[1][6]

Protect the compound from light, as fluorogenic substrates can be light-sensitive.[6]

B. Preparation and Handling (Reconstitution):

Engineering Controls: Perform all weighing and reconstitution steps in a well-ventilated area,

preferably within a chemical fume hood to avoid inhalation of dust or aerosols.[3]

Don PPE: Before handling, put on all required PPE as specified in the table above.

Weighing: Carefully weigh the desired amount of the powdered compound. Avoid actions

that could generate dust.

Reconstitution: Add the appropriate solvent (e.g., DMSO) as per your experimental protocol.

Ensure the container is securely capped before mixing.

Hygiene: After handling, wash hands thoroughly with soap and water.[3] Do not eat, drink, or

smoke in the work area.[3]

C. Spill and Exposure Procedures:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse.[3]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek prompt medical attention.[3]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[3]
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Spill: Evacuate the area. Wear full PPE, including respiratory protection if necessary. Absorb

the spill with an inert, non-combustible material (e.g., diatomite).[3] Decontaminate the

surface by scrubbing with alcohol and dispose of all contaminated materials as hazardous

waste.[3]

Disposal Plan
All waste materials, including empty containers, unused product, and contaminated

consumables (e.g., gloves, absorbent paper), must be treated as hazardous waste.

Collect all waste in a clearly labeled, sealed, and chemically compatible container.

Dispose of the waste in accordance with all applicable federal, state, and local environmental

regulations.[3] Do not dispose of it down the drain or in regular trash.[3]

If unsure, consult with your institution's Environmental Health and Safety (EHS) department

for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15547784#personal-protective-equipment-for-
handling-gly-pro-amc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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